Cas no 1878884-18-4 (Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]-)

• Product Name: Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]-
• CAS No: 1878884-18-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5285311
• Update Time: 2025-10-29

Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]-

• Inchi： 1S/C9H10BrClO/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2H,3-6H2
• InChI Key： KTZBMDKEOJMCHM-UHFFFAOYSA-N
• SMILES： O1C(CC2(CCl)CC2)=CC=C1Br

Additional information on Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]-

Introduction to Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 1878884-18-4)

Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 1878884-18-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of substituted furans, which are known for their versatile reactivity and biological activity.

The chemical structure of Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- is characterized by a furan ring substituted with a bromine atom at the 2-position and a complex substituent at the 5-position. The substituent, specifically the 1-(chloromethyl)cyclopropylmethyl group, imparts unique properties to the molecule, making it an interesting candidate for further investigation.

In the realm of pharmaceutical research, Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- could be a valuable starting point for the design of novel anticancer agents.

Beyond its potential therapeutic applications, Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- has also been studied for its synthetic utility. The presence of the bromine atom and the cyclopropyl group provides multiple handles for further functionalization, making it a versatile intermediate in organic synthesis. Researchers have utilized this compound as a building block in the synthesis of more complex molecules with diverse biological activities. A notable example is its use in the synthesis of novel antiviral agents, where the cyclopropyl group was found to enhance the antiviral activity against certain RNA viruses.

The physical and chemical properties of Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- have been extensively characterized. It is typically obtained as a colorless liquid or solid, depending on the specific conditions of synthesis and purification. The compound is stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility properties make it compatible with a wide range of solvents, facilitating its use in various synthetic protocols.

In terms of safety and environmental considerations, while detailed toxicological data on Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- is still being compiled, preliminary studies suggest that it should be handled with standard laboratory precautions to ensure safety. Researchers are encouraged to follow established guidelines for handling organic compounds and to conduct thorough risk assessments before initiating any experiments involving this compound.

The synthesis of Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the bromination of a furan derivative followed by substitution reactions to introduce the cyclopropyl group. Recent advancements in catalytic methods have simplified some of these steps, making the synthesis more efficient and scalable for industrial applications.

In conclusion, Furan, 2-bromo-5-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 1878884-18-4) is a promising compound with a wide range of potential applications in pharmaceutical research and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of both scientific knowledge and practical applications in various fields.